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Compound of Interest

Compound Name: 7-(Benzyloxy)-2-naphthol

Cat. No.: B054344

Abstract

7-(Benzyloxy)-2-naphthol has emerged as a pivotal building block in modern organic
synthesis, prized for its unique structural and electronic properties. This guide provides an in-
depth exploration of its synthesis, reactivity, and strategic application in the construction of
complex molecular targets, particularly within medicinal chemistry. We will dissect the causality
behind key experimental choices, from selective protection and functionalization to its role in
stereoselective transformations. This document serves as a technical resource for chemists
seeking to leverage the synthetic potential of this versatile naphthol derivative, offering both
foundational principles and field-proven protocols.

Core Concepts: Understanding the Building Block

7-(Benzyloxy)-2-naphthol, with the chemical formula C17H1402, is a derivative of 2,7-
dihydroxynaphthalene where one hydroxyl group is selectively protected as a benzyl ether.[1]
[2] This seemingly simple modification imbues the molecule with a sophisticated reactivity
profile, making it a highly strategic starting material.

Key Structural Features and Their Synthetic Implications:

o The Naphthol Moiety: The electron-rich naphthalene core provides a rigid scaffold and is
susceptible to a range of transformations, most notably electrophilic aromatic substitution
(EAS).
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e The Free Phenolic Hydroxyl (-OH): Located at the C2 position, this group is acidic and
nucleophilic. It serves as a handle for O-alkylation, esterification, and, critically, directs
electrophiles to the highly activated C1 (ortho) position.[3][4]

e The Benzyl Ether Protecting Group (-OBn): The benzyl group at the C7 position serves a
dual purpose. It prevents unwanted reactions at the 7-OH group while its electron-donating
nature further activates the naphthalene ring system. Crucially, it can be selectively removed
under standard hydrogenolysis conditions, revealing a second hydroxyl group for late-stage
functionalization.[5]

Physicochemical Properties

Property Value Reference
CAS Number 118495-07-1 [1][6]
Molecular Formula C17H1402 [1]
Molecular Weight 250.29 g/mol [1][2]
Appearance White to off-white solid [7]

Synthesis of the Building Block: Selective
Monobenzylation

The most common and direct route to 7-(Benzyloxy)-2-naphthol is the selective O-alkylation
of the more acidic hydroxyl group of 2,7-dihydroxynaphthalene. The procedure typically
involves a base and benzyl bromide in a polar aprotic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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